N-[3-(pyrrolidine-1-carbonyl)-1-adamantyl]acetamide

• IUPAC Name: N-[3-(pyrrolidine-1-carbonyl)-1-adamantyl]acetamide
• InChI: InChI=1S/C17H26N2O2/c1-12(20)18-17-9-13-6-14(10-17)8-16(7-13,11-17)15(21)19-4-2-3-5-19/h13-14H,2-11H2,1H3,(H,18,20)
• InChI Key: JOOZBMWGDJWSOL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC12CC3CC(C1)CC(C3)(C2)C(=O)N4CCCC4
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol

Description

N-[3-(pyrrolidine-1-carbonyl)-1-adamantyl]acetamide, also known as ACPD, is a chemical compound that has been used in scientific research for its unique properties. ACPD belongs to the class of adamantane derivatives, which are known for their pharmacological and biological activities.

Mechanism of Action

The mechanism of action of N-[3-(pyrrolidine-1-carbonyl)-1-adamantyl]acetamide involves its interaction with glutamate receptors. N-[3-(pyrrolidine-1-carbonyl)-1-adamantyl]acetamide binds to the receptor site and causes a conformational change, which leads to the opening or closing of the ion channel. This results in a change in the flow of ions across the membrane, which affects the electrical activity of the neuron.
Biochemical and Physiological Effects
N-[3-(pyrrolidine-1-carbonyl)-1-adamantyl]acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate synaptic transmission, enhance long-term potentiation, and increase the release of neurotransmitters such as dopamine and acetylcholine. N-[3-(pyrrolidine-1-carbonyl)-1-adamantyl]acetamide has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(pyrrolidine-1-carbonyl)-1-adamantyl]acetamide in lab experiments is its ability to selectively modulate glutamate receptors. This allows researchers to study the specific effects of glutamate receptor activation or inhibition on neuronal function. However, one limitation of using N-[3-(pyrrolidine-1-carbonyl)-1-adamantyl]acetamide is its potential for off-target effects. N-[3-(pyrrolidine-1-carbonyl)-1-adamantyl]acetamide has been shown to interact with other receptors besides glutamate receptors, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-[3-(pyrrolidine-1-carbonyl)-1-adamantyl]acetamide. One area of interest is the development of more selective N-[3-(pyrrolidine-1-carbonyl)-1-adamantyl]acetamide analogs that can target specific subtypes of glutamate receptors. Another area of interest is the investigation of the neuroprotective effects of N-[3-(pyrrolidine-1-carbonyl)-1-adamantyl]acetamide in animal models of neurodegenerative diseases. Finally, the use of N-[3-(pyrrolidine-1-carbonyl)-1-adamantyl]acetamide in combination with other drugs or therapies may provide new treatment options for neurological disorders.

Synthesis Methods

The synthesis of N-[3-(pyrrolidine-1-carbonyl)-1-adamantyl]acetamide involves the reaction of pyrrolidine-1-carbonyl chloride with 1-adamantylamine, followed by the addition of acetic anhydride. The resulting product is then purified using column chromatography. This method has been used successfully to produce N-[3-(pyrrolidine-1-carbonyl)-1-adamantyl]acetamide in high yields and purity.

Scientific Research Applications

N-[3-(pyrrolidine-1-carbonyl)-1-adamantyl]acetamide has been used extensively in scientific research for its ability to modulate glutamate receptors. Glutamate receptors are a type of ionotropic receptor that is involved in synaptic transmission in the brain. N-[3-(pyrrolidine-1-carbonyl)-1-adamantyl]acetamide has been shown to activate or inhibit these receptors, depending on the subtype of receptor and the concentration of N-[3-(pyrrolidine-1-carbonyl)-1-adamantyl]acetamide used.